![molecular formula C17H11ClN2O2S2 B2776783 3-chloro-N-(4-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide CAS No. 330201-87-1](/img/structure/B2776783.png)
3-chloro-N-(4-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide
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Description
3-chloro-N-(4-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide, also known as MBT-2, is a novel compound that has gained attention in recent years due to its potential applications in scientific research. MBT-2 is a benzothiophene derivative that has been synthesized using various methods.
Scientific Research Applications
Research has demonstrated the synthesis of derivatives related to 3-chloro-N-(4-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide, focusing on their potential as anti-inflammatory agents. This is based on the structural relationship and reported activities of similar compounds, indicating a broader research interest in benzothiophene and benzothiazole derivatives for their bioactive potential (Moloney, 2000; Moloney, 2001).
Another strand of research has focused on synthesizing new carboxamide derivatives, particularly those incorporating benzothiophene and benzothiazole motifs, to investigate their antitumor activity. Initial findings suggest that certain derivatives exhibit significant antitumor effects, highlighting the potential of these compounds in cancer research (Ostapiuk, Frolov, & Matiychuk, 2017).
There is also interest in the diuretic activity of biphenyl benzothiazole-2-carboxamide derivatives. Research in this area has identified specific compounds with promising diuretic effects, indicating potential applications in treating conditions that benefit from diuresis (Yar & Ansari, 2009).
The antimicrobial activity of 3-chloro-1-benzothiophene-2-carboxamide derivatives has been explored, with studies indicating that certain derivatives possess antibacterial and antifungal properties. This suggests potential applications in developing new antimicrobial agents (Naganagowda & Petsom, 2011).
properties
IUPAC Name |
3-chloro-N-(4-methoxy-1,3-benzothiazol-2-yl)-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11ClN2O2S2/c1-22-10-6-4-8-12-14(10)19-17(24-12)20-16(21)15-13(18)9-5-2-3-7-11(9)23-15/h2-8H,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTBOCWJQZIIICB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=C(C4=CC=CC=C4S3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11ClN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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